Cas no 330688-79-4 (Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine)

• Product Name: Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine
• CAS No: 330688-79-4
• MF: C₁₃H₂₃N₃O₈S
• MW: 381.402022600174
• CID: 1059495
• PubChem ID: 10362424
• Update Time: 2025-07-01

Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine Chemical and Physical Properties

Names and Identifiers

• Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine
• (2S)-2-acetamido-3-methyl-3-nitrososulfanyl-N-[[(2R,3S,4R,5R)-2,3,4,5-tetrahydroxyoxan-2-yl]methyl]butanamide
• 1-[[(2S)-2-(Acetylamino)-3-methyl-3-(nitrosothio)-1-oxobutyl]amino]-1-deoxy-
• A-D-Fructopyranose
• Fructose-1-SNAP
• 330688-79-4
• DTXSID80438746

• Inchi： 1S/C13H23N3O8S/c1-6(17)15-9(12(2,3)25-16-23)11(21)14-5-13(22)10(20)8(19)7(18)4-24-13/h7-10,18-20,22H,4-5H2,1-3H3,(H,14,21)(H,15,17)/t7-,8-,9+,10+,13-/m1/s1
• InChI Key： PZUYSUGHXUBVOG-JJKYCLHCSA-N
• SMILES： S(C(C)(C)[C@H](C(NC[C@@]1([C@H]([C@@H]([C@@H](CO1)O)O)O)O)=O)NC(C)=O)N=O

Computed Properties

• Exact Mass: 381.12100
• Monoisotopic Mass: 381.12058587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 203Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• PSA: 210.06000
• LogP: -0.71740

Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine

Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine: A Comprehensive Overview

Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine, with the CAS number 330688-79-4, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound is a derivative of penicillamine, which is well-known for its role in chelation therapy, particularly in the treatment of heavy metal poisoning and certain autoimmune diseases. The addition of the nitroso group and acetyl modification introduces unique properties that enhance its potential applications in drug development and therapeutic interventions.

The structural composition of Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine combines the amino group of penicillamine with a nitroso functional group, which is known for its ability to participate in redox reactions and nitrogen signaling pathways. This combination makes it a promising candidate for studying nitrosative stress and its implications in various pathological conditions. Recent studies have highlighted the role of nitrosylated compounds in modulating cellular responses to oxidative stress, making this compound a valuable tool in both basic research and translational medicine.

In terms of synthesis, Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine is typically derived through a multi-step process involving the modification of penicillamine with nitrous acid under controlled conditions. The stereochemistry of the molecule, as indicated by the D,L designation, plays a crucial role in its biological activity. Researchers have demonstrated that the stereochemical configuration can influence the compound's ability to bind to metal ions and its subsequent pharmacokinetic properties.

One of the most exciting areas of research involving this compound is its potential application in treating neurodegenerative diseases. Studies have shown that nitrosylated derivatives of penicillamine may exhibit neuroprotective effects by mitigating oxidative damage and modulating inflammatory responses. Additionally, the acetylation of the amino group enhances the compound's stability and bioavailability, making it more suitable for systemic administration.

The use of Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine in preclinical models has provided valuable insights into its mechanism of action. For instance, experiments have demonstrated that this compound can effectively chelate transition metals such as copper and zinc, which are implicated in the pathogenesis of Alzheimer's disease and other neurodegenerative disorders. Furthermore, its ability to scavenge reactive nitrogen species suggests potential applications in managing conditions associated with excessive nitrosative stress.

In recent years, advancements in computational chemistry have enabled researchers to model the interactions of Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine with various biological targets at an atomic level. These studies have provided deeper insights into the molecular basis of its therapeutic effects and have guided efforts to optimize its pharmacological profile.

The future prospects for this compound are promising, with ongoing research focusing on its potential as a novel therapeutic agent for a range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinical trials, paving the way for new treatment options for patients suffering from neurodegenerative diseases and other conditions associated with oxidative stress.